molecular formula C17H21NO2 B1609640 2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde CAS No. 402718-53-0

2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde

Cat. No. B1609640
M. Wt: 271.35 g/mol
InChI Key: YDGMJDFKESRTIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

402718-53-0

Product Name

2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde

Molecular Formula

C17H21NO2

Molecular Weight

271.35 g/mol

IUPAC Name

2-heptyl-4-oxo-1H-quinoline-3-carbaldehyde

InChI

InChI=1S/C17H21NO2/c1-2-3-4-5-6-10-16-14(12-19)17(20)13-9-7-8-11-15(13)18-16/h7-9,11-12H,2-6,10H2,1H3,(H,18,20)

InChI Key

YDGMJDFKESRTIZ-UHFFFAOYSA-N

SMILES

CCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)C=O

Canonical SMILES

CCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-heptyl-4(1H)-quinolone (5 mmol), hexamine (2.5 mmol), and TFA (7.5 ml) was stirred at reflux under nitrogen for 30 hours. MeOH (15 ml) and water (15 ml) were added, and heating was continued for 1 hour. 3 M HCl (5 ml) was added and the heating was continued for a further period of 30 minutes. The mixture was cooled and the precipitate removed by filtration and washed with water. The solid on trituration with acetone afforded the title compound in 40% yield. Recrystallisation from MeOH/EtOAc gave colourless needles, mp 245-248° C. (dec).
Quantity
5 mmol
Type
reactant
Reaction Step One
Quantity
2.5 mmol
Type
reactant
Reaction Step One
Name
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
Yield
40%

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